Cas no 872352-52-8 (1-bromo-1-iodoethene)

• Product Name: 1-bromo-1-iodoethene
• CAS No: 872352-52-8
• MF: C₂H₂BrI
• MW: 232.845752239227
• CID: 1867153
• PubChem ID: 11615577
• Update Time: 2026-04-28

1-bromo-1-iodoethene Chemical and Physical Properties

Names and Identifiers

• Ethene, 1-bromo-1-iodo-
• 1-bromo-1-iodoethene

Additional information on 1-bromo-1-iodoethene

Professional Introduction to 1-bromo-1-iodoethene (CAS No. 872352-52-8)

1-bromo-1-iodoethene, with the CAS number 872352-52-8, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This unique molecule, featuring both bromine and iodine substituents on a vinyl group, has garnered attention due to its versatile reactivity and potential applications in the development of novel chemical entities.

The structure of 1-bromo-1-iodoethene consists of a carbon-carbon double bond flanked by a bromine atom and an iodine atom. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of both halogens allows for diverse functionalization strategies, enabling chemists to construct complex molecular frameworks with precision.

In recent years, 1-bromo-1-iodoethene has been explored in various synthetic transformations, particularly in cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the synthesis of many biologically active compounds. The compound's ability to participate in palladium-catalyzed coupling reactions has made it a popular choice for pharmaceutical researchers seeking efficient pathways to drug candidates.

One of the most notable applications of 1-bromo-1-iodoethene is in the synthesis of heterocyclic compounds. Heterocycles are widely prevalent in pharmaceuticals and agrochemicals due to their inherent biological activity. The compound's reactivity allows for the introduction of nitrogen, oxygen, or sulfur-containing rings into molecular structures, expanding the scope of possible derivatives with tailored biological properties.

The pharmaceutical industry has shown particular interest in leveraging 1-bromo-1-iodoethene for the development of novel therapeutic agents. Researchers have utilized this compound to synthesize inhibitors targeting various disease pathways, including enzymes involved in cancer metabolism and inflammatory responses. The ability to introduce both bromine and iodine substituents provides a high degree of structural flexibility, enabling the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.

Advances in computational chemistry have further enhanced the utility of 1-bromo-1-iodoethene. Molecular modeling studies have provided insights into its reactivity patterns and predicted its behavior in different reaction conditions. These predictions have been validated experimentally, demonstrating the reliability of computational methods in guiding synthetic strategies. This synergy between experimental and computational approaches has accelerated the discovery and development of new chemical entities.

The role of 1-bromo-1-iodoethene extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in organic electronics, particularly in the development of conductive polymers and light-emitting diodes (LEDs). The electronic properties conferred by the halogen substituents make it an attractive candidate for designing materials with specific optoelectronic characteristics.

In summary, 1-bromo-1-iodoethene (CAS No. 872352-52-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in chemical research and industrial applications.